Cas no 1247685-02-4 (1-(4-chloro-3-fluorophenyl)methyl-1H-pyrazol-5-amine)

• Product Name: 1-(4-chloro-3-fluorophenyl)methyl-1H-pyrazol-5-amine
• CAS No: 1247685-02-4
• MF: C₁₀H₉ClFN₃
• MW: 225.649964094162
• CID: 4580577
• Update Time: 2025-07-20

1-(4-chloro-3-fluorophenyl)methyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1-[(4-chloro-3-fluorophenyl)methyl]-1H-pyrazol-5-amine
• 1H-Pyrazol-5-amine, 1-[(4-chloro-3-fluorophenyl)methyl]-
• 1-(4-chloro-3-fluorophenyl)methyl-1H-pyrazol-5-amine

• Inchi： 1S/C10H9ClFN3/c11-8-2-1-7(5-9(8)12)6-15-10(13)3-4-14-15/h1-5H,6,13H2
• InChI Key： DEDZKSIRADWAFU-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=C(Cl)C(F)=C2)C(N)=CC=N1

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: 68-70 °C
• Boiling Point: 396.7±37.0 °C at 760 mmHg
• Flash Point: 193.7±26.5 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

1-(4-chloro-3-fluorophenyl)methyl-1H-pyrazol-5-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(4-chloro-3-fluorophenyl)methyl-1H-pyrazol-5-amine

Introduction to 1-(4-chloro-3-fluorophenyl)methyl-1H-pyrazol-5-amine (CAS No. 1247685-02-4)

1-(4-chloro-3-fluorophenyl)methyl-1H-pyrazol-5-amine, identified by its CAS number 1247685-02-4, is a significant compound in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural properties and potential applications in drug development. The presence of both chloro and fluoro substituents on the aromatic ring, combined with the pyrazole core, makes it a versatile scaffold for designing novel bioactive molecules.

The compound belongs to the class of heterocyclic amines, which are widely recognized for their role in medicinal chemistry. Pyrazole derivatives, in particular, have been extensively studied for their pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities. The specific substitution pattern in 1-(4-chloro-3-fluorophenyl)methyl-1H-pyrazol-5-amine contributes to its distinct chemical behavior and biological activity.

In recent years, there has been a growing interest in developing small-molecule inhibitors targeting various disease pathways. The pyrazole core in this compound offers a privileged scaffold that can be modified to enhance binding affinity and selectivity. For instance, studies have shown that pyrazole derivatives can interact with enzymes and receptors involved in signal transduction and metabolic pathways. This makes them promising candidates for therapeutic intervention.

The chloro and fluoro substituents on the aromatic ring are particularly noteworthy. These functional groups not only influence the electronic properties of the molecule but also play a crucial role in its interactions with biological targets. Chlorine atoms are known to enhance binding affinity through dipole-dipole interactions and hydrogen bonding, while fluorine atoms can increase metabolic stability and lipophilicity. The combination of these effects makes 1-(4-chloro-3-fluorophenyl)methyl-1H-pyrazol-5-amine an attractive candidate for further investigation.

Recent research has highlighted the potential of this compound in addressing neurological disorders. Studies have demonstrated that pyrazole derivatives can modulate neurotransmitter systems, offering insights into their potential as neuroprotective agents. The specific substitution pattern in 1-(4-chloro-3-fluorophenyl)methyl-1H-pyrazol-5-amine may contribute to its ability to interact with receptors such as serotonin and dopamine transporters, which are implicated in conditions like depression and Parkinson's disease.

In addition to its neurological applications, this compound has shown promise in oncology research. Preclinical studies have indicated that it can inhibit the growth of certain cancer cell lines by targeting key signaling pathways involved in tumor progression. The pyrazole core, along with the chloro and fluoro substituents, appears to disrupt essential molecular interactions that drive cancer cell survival and proliferation.

The synthesis of 1-(4-chloro-3-fluorophenyl)methyl-1H-pyrazol-5-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to introduce the desired functional groups onto the pyrazole scaffold. These methods not only enhance efficiency but also minimize unwanted byproducts, making the process more sustainable.

The pharmacokinetic properties of this compound are also an area of active investigation. Understanding how it is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its therapeutic potential. Preliminary studies suggest that 1-(4-chloro-3-fluorophenyl)methyl-1H-pyrazol-5-amine exhibits favorable pharmacokinetic profiles, which could translate into effective clinical use.

The development of new drugs is often hampered by issues such as drug resistance and off-target effects. However, the unique structure of 1-(4-chloro-3-fluorophenyl)methyl-1H-pyrazol-5-amine offers opportunities to address these challenges. By fine-tuning its chemical properties, researchers can design analogs that exhibit improved selectivity and reduced toxicity. This approach aligns with the broader goal of developing more effective and safer therapeutics.

In conclusion, 1-(4-chloro-3-fluorophenyl)methyl-1H-pyrazol-5-am1247685.0

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